Cas no 1807427-86-6 (Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate
• CAS No: 1807427-86-6
• MF: C₁₅H₁₅BrO₅
• MW: 355.180604219437
• CID: 4956461
• Update Time: 2025-06-22

Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate

• Inchi： 1S/C15H15BrO5/c1-3-21-15(20)11-5-4-10(6-7-13(18)19)12(8-11)14(16)9(2)17/h4-8,14H,3H2,1-2H3,(H,18,19)/b7-6+
• InChI Key： IJLLJDWRSXTNHY-VOTSOKGWSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(=O)OCC)C=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.6
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate

Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate: A Comprehensive Overview

Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate, with the CAS No. 1807427-86-6, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug delivery systems, bioimaging, and advanced materials. Recent advancements in synthetic methodologies and characterization techniques have further highlighted its importance in modern chemical research.

The benzoate moiety of this compound serves as a foundational structure, with the ethyl group providing stability and solubility. The 1-bromo substituent introduces reactivity, making it a valuable intermediate in various organic transformations. The 2-carboxyvinyl group adds functionality, enabling the compound to participate in a wide range of reactions, including polymerization and conjugation with other molecules. These features collectively make Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate a highly customizable building block for advanced materials.

Recent studies have explored the use of this compound in the development of stimuli-responsive materials. For instance, researchers have utilized its carboxyvinyl group to create polymers that exhibit pH-responsive behavior, making them ideal for drug delivery applications. Additionally, the bromine atom has been exploited in click chemistry reactions, enabling the creation of cross-linked networks with enhanced mechanical properties.

The synthesis of Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzoic acid derivative, followed by esterification and subsequent functionalization to introduce the bromo and carboxyvinyl groups. Recent optimizations in these steps have significantly improved yield and purity, making large-scale production more feasible.

In terms of characterization, this compound has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided critical insights into its molecular structure and intermolecular interactions. Furthermore, thermal analysis techniques like DSC and TGA have revealed its thermal stability, which is crucial for its application in high-temperature environments.

One of the most promising applications of Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate lies in its use as a precursor for bioimaging agents. The carboxyvinyl group allows for easy conjugation with fluorescent dyes or magnetic nanoparticles, enabling real-time tracking of biological processes at the molecular level. This capability has significant implications for diagnostics and personalized medicine.

Moreover, this compound has been investigated for its role in sustainable chemistry. Its ability to undergo reversible chemical transformations under mild conditions makes it an attractive candidate for recyclable materials and energy storage devices. Recent research has demonstrated its potential as an electrolyte component in next-generation batteries, offering improved energy density and cycle stability.

In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-4-(2-carboxyvinyl)benzoate (CAS No. 1807427-86-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups provide a platform for innovative applications in materials science, drug delivery, and bioimaging. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping the future of modern chemistry.